Cas no 89582-46-7 (Hexanoic acid,2,5-diamino-6-hydroxy- (7CI))
89582-46-7 structure
Product Name:Hexanoic acid,2,5-diamino-6-hydroxy- (7CI)
CAS No:89582-46-7
MF:C6H14N2O3
MW:162.186961650848
CID:712025
Update Time:2024-01-31
Hexanoic acid,2,5-diamino-6-hydroxy- (7CI) Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid,2,5-diamino-6-hydroxy- (7CI)
- Hexanoic acid, 2,5-diamino-6-hydroxy- (7CI)
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- Inchi: 1S/C6H14N2O3/c7-4(3-9)1-2-5(8)6(10)11/h4-5,9H,1-3,7-8H2,(H,10,11)
- InChI Key: QHWULKOMKLEHTD-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(N)CCC(N)CO
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 175
- XLogP3: 2.3
Hexanoic acid,2,5-diamino-6-hydroxy- (7CI) Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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